2-(4-(Thietan-3-ylamino)piperidin-1-yl)acetonitrile

• Molecular Formula: C10H17N3S
• Molecular Weight: 211.33 g/mol
• IUPAC Name: 2-[4-(thietan-3-ylamino)piperidin-1-yl]acetonitrile
• InChI: InChI=1S/C10H17N3S/c11-3-6-13-4-1-9(2-5-13)12-10-7-14-8-10/h9-10,12H,1-2,4-8H2
• InChI Key: JOTNSLDRYPIRDV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC2CSC2)CC#N

Description

2-(4-(Thietan-3-ylamino)piperidin-1-yl)acetonitrile is a compound that features a piperidine ring substituted with a thietan-3-ylamino group and an acetonitrile group. Piperidine derivatives are known for their significant role in the pharmaceutical industry due to their diverse biological activities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-(Thietan-3-ylamino)piperidin-1-yl)acetonitrile typically involves the reaction of piperidine derivatives with thietan-3-ylamine under controlled conditions. The reaction is often carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve multi-step synthesis processes, including the preparation of intermediate compounds followed by their conversion into the final product. The use of advanced techniques such as continuous flow synthesis can enhance the efficiency and yield of the production process .

Chemical Reactions Analysis

Types of Reactions

2-(4-(Thietan-3-ylamino)piperidin-1-yl)acetonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the nitrile group into primary amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where the thietan-3-ylamino group can be replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium azide. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired product formation .

Major Products Formed

The major products formed from these reactions include oxides, primary amines, and substituted derivatives of the original compound .

Scientific Research Applications

2-(4-(Thietan-3-ylamino)piperidin-1-yl)acetonitrile has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is explored for its potential therapeutic applications in treating various diseases.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(4-(Thietan-3-ylamino)piperidin-1-yl)acetonitrile involves its interaction with specific molecular targets in the body. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other piperidine derivatives such as:

• 2-(4-(Dimethylamino)piperidin-1-yl)acetonitrile
• 2-(4-(Methoxyamino)piperidin-1-yl)acetonitrile
• 2-(4-(Ethylamino)piperidin-1-yl)acetonitrile .

Uniqueness

What sets 2-(4-(Thietan-3-ylamino)piperidin-1-yl)acetonitrile apart is its unique combination of the thietan-3-ylamino group and the piperidine ring, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .